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Compound of Interest

Compound Name: Avadomide Hydrochloride

Cat. No.: B605696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of Avadomide Hydrochloride (also known as CC-122 Hydrochloride). It includes

operational procedures and disposal plans to ensure the safety of laboratory personnel and the

environment. Adherence to these guidelines is critical when working with this potent cytotoxic

and immunomodulatory agent.

Quantitative Data Summary
While specific preclinical toxicity data such as LD50 and a formal Occupational Exposure Limit

(OEL) are not publicly available for Avadomide Hydrochloride, the following table

summarizes key quantitative information derived from safety data sheets and clinical trial

results. The lack of a formal OEL necessitates handling Avadomide Hydrochloride with the

highest level of precaution, similar to other potent cytotoxic compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b605696?utm_src=pdf-interest
https://www.benchchem.com/product/b605696?utm_src=pdf-body
https://www.benchchem.com/product/b605696?utm_src=pdf-body
https://www.benchchem.com/product/b605696?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 322.75 g/mol

CAS Number 1398053-45-6

Hazard Classifications

Acute toxicity, Oral (Category 4); Acute aquatic

toxicity (Category 1); Chronic aquatic toxicity

(Category 1)[1]

Storage Temperature Powder: -20°C; In solvent: -80°C[1]

Maximum Tolerated Dose (MTD) in Humans

A maximum tolerated dose of 3.0 mg and a non-

tolerated dose of 3.5 mg have been established

in a clinical trial setting.[2] It is important to note

that the MTD in a clinical setting is for

therapeutic use and not an occupational safety

limit. Neutropenia is a common dose-limiting

toxicity observed in clinical trials.[1][2][3]

Personal Protective Equipment (PPE)
Due to its cytotoxic nature, a comprehensive PPE strategy is mandatory to prevent exposure

through inhalation, skin contact, or ingestion.

Required PPE
Gloves: Double gloving with chemotherapy-rated nitrile gloves is required. Change gloves

immediately if contaminated or every 30-60 minutes during continuous handling.

Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric (e.g.,

polyethylene-coated polypropylene) should be worn. Cuffs should be tucked under the outer

glove.

Eye and Face Protection: ANSI-rated safety goggles or a full-face shield must be worn to

protect against splashes.

Respiratory Protection: When handling the powder form outside of a containment device, a

NIOSH-approved respirator (e.g., N95 or higher) is necessary to prevent inhalation.[1]
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Shoe Covers: Disposable shoe covers should be worn in areas where Avadomide
Hydrochloride is handled.
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Required Personal Protective Equipment Donning and Doffing Procedure

Disposable Gown
(Low-Permeability)

Double Nitrile Gloves
(Chemotherapy-Rated)

Respirator (N95+)
(for powders)

Safety Goggles or
Face Shield

Enter Designated
Handling Area

1. Don Gown

2. Don Respirator

3. Don Eye Protection

4. Don Gloves
(Outer over cuff)

Handle Avadomide
Hydrochloride

5. Doff Outer Gloves

6. Doff Gown

Exit Handling Area

7. Doff Eye Protection

8. Doff Respirator

9. Wash Hands Thoroughly
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Avadomide Hydrochloride Mechanism of Action

Avadomide
Hydrochloride

CRL4-CRBN E3
Ubiquitin Ligase Complex

binds & modulates Ikaros (IKZF1) &
Aiolos (IKZF3)

recruits Polyubiquitinationundergo Proteasomal
Degradation

leads to Anti-Tumor &
Immunomodulatory Effects

results in

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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